Cas no 62486-39-9 (Benzoic acid, 5-chloro-4-methyl-2-nitro-, methyl ester)

• Product Name: Benzoic acid, 5-chloro-4-methyl-2-nitro-, methyl ester
• CAS No: 62486-39-9
• MF: C₉H₈ClNO₄
• MW: 229.617121696472
• CID: 443114
• PubChem ID: 71385924
• Update Time: 2025-06-11

Benzoic acid, 5-chloro-4-methyl-2-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-chloro-4-methyl-2-nitro-, methyl ester
• methyl 5-chloro-4-methyl-2-nitrobenzoate
• DTXSID50808134
• 62486-39-9

• Inchi： 1S/C9H8ClNO4/c1-5-3-8(11(13)14)6(4-7(5)10)9(12)15-2/h3-4H,1-2H3
• InChI Key： IZXXMGMVTOUEOB-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=C(C=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.01424
• Monoisotopic Mass: 229.0141854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Benzoic acid, 5-chloro-4-methyl-2-nitro-, methyl ester

Benzoic acid, 5-chloro-4-methyl-2-nitro-, methyl ester (CAS No. 62486-39-9): A Comprehensive Overview

Benzoic acid, 5-chloro-4-methyl-2-nitro-, methyl ester, identified by its CAS number 62486-39-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its unique structural features, exhibits a range of potential applications that span from synthetic intermediates to bioactive molecules. The presence of a methyl ester group, combined with nitro and chloro substituents on the benzene ring, imparts distinct chemical properties that make it a subject of interest for researchers exploring novel molecular architectures.

The structural motif of Benzoic acid, 5-chloro-4-methyl-2-nitro-, methyl ester consists of a benzoic acid backbone modified with functional groups that enhance its reactivity and biological profile. The methyl ester at the carboxyl position influences its solubility and metabolic stability, while the nitro and chloro groups introduce electronic and steric effects that can modulate interactions with biological targets. Such structural features are often exploited in drug design to achieve specific pharmacological outcomes.

In recent years, there has been a growing interest in developing novel compounds with tailored biological activities for therapeutic purposes. The nitro group in Benzoic acid, 5-chloro-4-methyl-2-nitro-, methyl ester is particularly noteworthy, as it can be reduced to an amine under specific conditions, leading to the formation of new derivatives with altered properties. This reactivity has been leveraged in synthetic chemistry to generate complex molecules with potential pharmaceutical applications.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more intricate molecules. Researchers have utilized Benzoic acid, 5-chloro-4-methyl-2-nitro-, methyl ester to construct heterocyclic frameworks and other complex structures that mimic natural products or exhibit novel biological activities. For instance, derivatives of this compound have been explored as inhibitors of enzymes involved in inflammatory pathways, highlighting its potential in the development of anti-inflammatory agents.

The chloro and methyl substituents on the benzene ring further contribute to the diversity of reactions that Benzoic acid, 5-chloro-4-methyl-2-nitro-, methyl ester can undergo. These groups can participate in various chemical transformations, including nucleophilic aromatic substitution and electrophilic aromatic substitution reactions, allowing for the introduction of additional functional groups or the modification of existing ones. This flexibility makes it a valuable intermediate in synthetic organic chemistry.

The pharmaceutical industry has been particularly interested in exploring the bioactivity of compounds derived from benzoic acid derivatives. The structural motif of Benzoic acid, 5-chloro-4-methyl-2-nitro-, methyl ester has been investigated for its potential to interact with biological targets such as enzymes and receptors. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders and infectious diseases.

In addition to its pharmaceutical applications, Benzoic acid, 5-chloro-4-methyl-2-nitro-, methyl ester has found utility in other areas of research. For example, it has been used as a ligand in coordination chemistry to study metal complexes with potential catalytic properties. The combination of electron-withdrawing nitro and chloro groups with the electron-donating methyl ester group creates a unique environment for metal binding, making it an interesting candidate for developing new catalysts.

The synthesis of Benzoic acid, 5-chloro-4-methyl-2-nitro-, methyl ester involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the functionalization of a benzoic acid precursor followed by selective introduction of the nitro and chloro groups. The final step often involves esterification to yield the desired product. Advances in synthetic techniques have enabled researchers to optimize these reactions for higher yields and improved purity, making it more accessible for further applications.

The safety profile of Benzoic acid, 5-chloro-4-methyl-2-nitro-, methyl ester is another important consideration in its use. While it is not classified as a hazardous material under standard regulations, proper handling procedures should still be followed to ensure safe laboratory practices. Researchers working with this compound should be aware of its physical and chemical properties and take appropriate measures to minimize exposure.

The future prospects for Benzoic acid, 5-chloro-4-methyl-2-nitro-, methyl ester are promising, given its versatility as a synthetic intermediate and its potential bioactivity. Ongoing research efforts are focused on expanding its applications in drug discovery and material science. By leveraging cutting-edge synthetic strategies and computational methods, scientists aim to unlock new possibilities for this compound and its derivatives.